N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-3,5-dimethoxybenzamide

• Molecular Formula: C23H28ClN3O4
• Molecular Weight: 445.9 g/mol
• IUPAC Name: N-[3-chloro-4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C23H28ClN3O4/c1-15(2)23(29)27-9-7-26(8-10-27)21-6-5-17(13-20(21)24)25-22(28)16-11-18(30-3)14-19(12-16)31-4/h5-6,11-15H,7-10H2,1-4H3,(H,25,28)
• InChI Key: GBNCFXONTJZSRX-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC(=CC(=C3)OC)OC)Cl

Description

N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-3,5-dimethoxybenzamide, commonly known as CIPB, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of benzamides and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of CIPB is not fully understood. However, it has been proposed that CIPB acts as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. These actions are believed to contribute to its antipsychotic, antidepressant, and anxiolytic effects. Moreover, CIPB has been found to inhibit the activity of histone deacetylases, leading to the modulation of gene expression. This mechanism may contribute to its anticancer properties.
Biochemical and Physiological Effects:
CIPB has been found to exhibit various biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, leading to its antipsychotic, antidepressant, and anxiolytic effects. Moreover, CIPB has been found to inhibit the activity of histone deacetylases, leading to the modulation of gene expression. This mechanism may contribute to its anticancer properties.

Advantages and Limitations for Lab Experiments

CIPB has several advantages for lab experiments. It has been found to exhibit high selectivity and potency, making it a useful tool for studying the dopamine D2 receptor and the serotonin 5-HT1A receptor. Moreover, CIPB has been shown to have low toxicity, making it a safe compound to work with in the laboratory. However, CIPB has some limitations for lab experiments. It has poor solubility in water, which may limit its use in certain experiments. Moreover, the exact mechanism of action of CIPB is not fully understood, which may limit its use in some studies.

Future Directions

There are several future directions for the study of CIPB. First, further studies are needed to elucidate the exact mechanism of action of CIPB. This will help to better understand its therapeutic potential and may lead to the development of more effective drugs. Second, studies are needed to determine the optimal dosage and administration route of CIPB for various therapeutic applications. Third, studies are needed to investigate the potential use of CIPB in combination with other drugs for the treatment of various diseases. Finally, studies are needed to investigate the potential use of CIPB as a diagnostic tool for various diseases, including cancer.
Conclusion:
In conclusion, CIPB is a chemical compound that has been extensively studied for its potential therapeutic applications. It exhibits antipsychotic, antidepressant, and anxiolytic effects, and has potential in the treatment of various neurological disorders and cancer. CIPB has several advantages for lab experiments, including high selectivity and potency, and low toxicity. However, further studies are needed to elucidate its mechanism of action and determine its optimal dosage and administration route.

Synthesis Methods

The synthesis of CIPB involves several steps, including the reaction of 3,5-dimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 3-chloro-4-(4-isobutyryl-1-piperazinyl)aniline in the presence of a base to yield the final product, CIPB. The synthesis method has been optimized to yield high purity and high yield of CIPB.

Scientific Research Applications

CIPB has been extensively studied for its potential therapeutic applications. It has been found to exhibit antipsychotic, antidepressant, and anxiolytic effects in animal models. CIPB has also been shown to have potential in the treatment of various neurological disorders, including Parkinson's disease, Alzheimer's disease, and schizophrenia. Moreover, CIPB has been found to have anticancer properties and has been studied for its potential use in cancer therapy.